Cas no 6124-12-5 (1,3-diethyl 2-{(5-methyl-1,3,4-thiadiazol-2-yl)aminomethylidene}propanedioate)

• Product Name: 1,3-diethyl 2-{(5-methyl-1,3,4-thiadiazol-2-yl)aminomethylidene}propanedioate
• CAS No: 6124-12-5
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6304791
• PubChem ID: 2327423
• Update Time: 2024-01-06

1,3-diethyl 2-{(5-methyl-1,3,4-thiadiazol-2-yl)aminomethylidene}propanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl 2-{(5-methyl-1,3,4-thiadiazol-2-yl)aminomethylidene}propanedioate
• 1,3-diethyl 2-{[(5-methyl-1,3,4-thiadiazol-2-yl)amino]methylidene}propanedioate
• starbld0008902
• AKOS001015528
• 6124-12-5
• SR-01000026609-1
• Z56770328
• VU0607330-1
• SR-01000026609
• diethyl 2-[[(5-methyl-1,3,4-thiadiazol-2-yl)amino]methylidene]propanedioate
• diethyl 2-(((5-methyl-1,3,4-thiadiazol-2-yl)amino)methylene)malonate
• F3250-0716

• Inchi： 1S/C11H15N3O4S/c1-4-17-9(15)8(10(16)18-5-2)6-12-11-14-13-7(3)19-11/h6H,4-5H2,1-3H3,(H,12,14)
• InChI Key： LIKAFGBSXBLJDD-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1N/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines